1-[3-(Ethylamino)-3-oxopropyl]-4-fluorosulfonyloxybenzene

• IUPAC Name: 1-[3-(ethylamino)-3-oxopropyl]-4-fluorosulfonyloxybenzene
• InChI: InChI=1S/C11H14FNO4S/c1-2-13-11(14)8-5-9-3-6-10(7-4-9)17-18(12,15)16/h3-4,6-7H,2,5,8H2,1H3,(H,13,14)
• InChI Key: AKBVOAMGFMIWHY-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CCC1=CC=C(C=C1)OS(=O)(=O)F
• Molecular Formula: C11H14FNO4S
• Molecular Weight: 275.30 g/mol

Description

1-[3-(Ethylamino)-3-oxopropyl]-4-fluorosulfonyloxybenzene, commonly known as EFNB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a fluorinated derivative of sulfonylbenzene and has been found to exhibit a wide range of biochemical and physiological effects. In

Scientific Research Applications

EFNB has been found to have a wide range of applications in scientific research. One of its most promising applications is in the field of neuroscience, where it has been used as a tool to study the role of ephrin signaling in neural development and function. EFNB has also been used in cancer research, where it has been found to inhibit the growth of cancer cells by disrupting ephrin signaling pathways.

Mechanism of Action

EFNB works by binding to and disrupting the function of ephrin receptors, which are involved in a wide range of cellular processes, including cell migration, proliferation, and differentiation. By disrupting ephrin signaling, EFNB can have a wide range of effects on cellular function and behavior.
Biochemical and Physiological Effects:
EFNB has been found to have a wide range of biochemical and physiological effects, including the inhibition of cancer cell growth, the regulation of neural development and function, and the modulation of immune cell activity. These effects are largely due to the disruption of ephrin signaling pathways, which play a critical role in many cellular processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using EFNB in lab experiments is its high purity and yield, which makes it a reliable and consistent tool for scientific research. However, EFNB can be difficult to work with due to its high reactivity and toxicity, which can limit its use in certain applications.

Future Directions

There are many potential future directions for research on EFNB, including the development of new synthetic methods, the exploration of its potential therapeutic applications in cancer and other diseases, and the investigation of its role in neural development and function. Additionally, there is a need for further research on the safety and toxicity of EFNB, particularly in the context of its potential use as a therapeutic agent. Overall, EFNB represents a promising area of research with many potential applications in the fields of neuroscience, cancer research, and beyond.

Synthesis Methods

EFNB can be synthesized through a multistep process that involves the reaction of 4-fluorobenzenesulfonyl chloride with ethylamine, followed by the addition of 3-oxopropyl bromide. The resulting product is then treated with sodium hydroxide and chlorosulfonic acid to form the final compound, EFNB. This synthesis method has been optimized to produce high yields of pure EFNB, making it a viable option for scientific research.